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Compound of Interest

Compound Name: Rivanicline hemioxalate

Cat. No.: B1149998

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rivanicline is a partial agonist of the α4β2 nicotinic acetylcholine receptor (nAChR)[1][2]. Its

activity at this receptor has led to its investigation for a variety of applications, including

nootropic effects and its potential as an anti-inflammatory agent through the inhibition of

Interleukin-8 (IL-8) production[1][2]. These application notes provide detailed information on the

solubility of rivanicline hemioxalate in common laboratory solvents, protocols for its

preparation, and an overview of its signaling pathway.

Solubility Data
The solubility of rivanicline hemioxalate is crucial for the design and execution of in vitro and

in vivo experiments. Below is a summary of the available solubility data in Dimethyl Sulfoxide

(DMSO) and saline-based solutions.
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

DMSO 50 mg/mL[3] 241.28 mM

Ultrasonic assistance

may be required for

dissolution[3].

10% DMSO in Saline ≥ 2.5 mg/mL[4] ≥ 12.06 mM

This is the minimum

solubility in a mixed

solvent system.

Aqueous Solution

(Predicted)

4.74 mg/mL (for free

base)[1]
N/A

This is a predicted

water solubility for the

rivanicline free base,

not the hemioxalate

salt in saline.

Molecular Weight of Rivanicline Hemioxalate: ~414.47 g/mol

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of rivanicline hemioxalate
in DMSO.

Materials:

Rivanicline hemioxalate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes

Procedure:

Weighing: Accurately weigh the desired amount of rivanicline hemioxalate powder. For

example, to prepare 1 mL of a 10 mM solution, weigh out 4.14 mg of rivanicline
hemioxalate.

Dissolution: Add the appropriate volume of DMSO to the weighed powder. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution until the powder is completely dissolved. If necessary, gentle

warming or sonication can be used to aid dissolution.

Storage: Store the stock solution at -20°C for short-term storage or -80°C for long-term

storage.

Preparation of a Working Solution in a Saline-Based
Buffer
This protocol describes the preparation of a working solution of rivanicline hemioxalate in a

saline-based buffer containing DMSO, suitable for in vivo or in vitro studies. This protocol is

based on a formulation with a known solubility of at least 2.5 mg/mL[4].

Materials:

10 mM Rivanicline hemioxalate in DMSO (from Protocol 3.1)

Physiological Saline (0.9% NaCl)

Sterile tubes

Pipettes

Procedure:

Dilution: To prepare a 1 mM working solution, dilute the 10 mM stock solution 1:10 in

physiological saline. For example, to prepare 1 mL of a 1 mM solution, add 100 µL of the 10
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mM stock solution to 900 µL of physiological saline.

Mixing: Gently mix the solution by pipetting or inverting the tube.

Use: Use the freshly prepared working solution for your experiments. Due to the lower

solubility in aqueous solutions, it is recommended to prepare this solution fresh for each

experiment.

Diagrams
Experimental Workflow: Solution Preparation
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Caption: Workflow for preparing Rivanicline Hemioxalate solutions.

Rivanicline Signaling Pathway
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Caption: Rivanicline signaling at the α4β2 nAChR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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